Cas no 179421-07-9 (4-(3,5-difluorophenyl)tetrahydro-2H-pyran-4-carbonitrile)

4-(3,5-Difluorophenyl)tetrahydro-2H-pyran-4-carbonitrile is a fluorinated heterocyclic compound featuring a tetrahydro-2H-pyran scaffold substituted with a 3,5-difluorophenyl group and a nitrile functionality at the 4-position. This structure offers versatility as an intermediate in pharmaceutical and agrochemical synthesis, particularly in the development of bioactive molecules. The difluorophenyl moiety enhances metabolic stability and lipophilicity, while the nitrile group provides a reactive handle for further derivatization. Its rigid pyran ring contributes to conformational stability, making it valuable for structure-activity relationship studies. The compound is typically handled under inert conditions due to its sensitivity to moisture and strong acids/bases. Suitable for researchers exploring fluorinated building blocks in medicinal chemistry.
4-(3,5-difluorophenyl)tetrahydro-2H-pyran-4-carbonitrile structure
179421-07-9 structure
Product Name:4-(3,5-difluorophenyl)tetrahydro-2H-pyran-4-carbonitrile
CAS No:179421-07-9
MF:C12H11F2NO
MW:223.218650102615
CID:2922908
PubChem ID:11148784
Update Time:2025-06-09

4-(3,5-difluorophenyl)tetrahydro-2H-pyran-4-carbonitrile Chemical and Physical Properties

Names and Identifiers

    • 4-(3,5-difluorophenyl)tetrahydro-2H-pyran-4-carbonitrile
    • 4-Cyano-4-(3,5-difluorophenyl)-3,4,5,6-tetrahydro-2H-pyran
    • ZJPVGPYUEMYAHG-UHFFFAOYSA-N
    • 4-(3,5-difluorophenyl)oxane-4-carbonitrile
    • 179421-07-9
    • AKOS010757700
    • SCHEMBL332904
    • Inchi: 1S/C12H11F2NO/c13-10-5-9(6-11(14)7-10)12(8-15)1-3-16-4-2-12/h5-7H,1-4H2
    • InChI Key: ZJPVGPYUEMYAHG-UHFFFAOYSA-N
    • SMILES: FC1C=C(C=C(C=1)C1(C#N)CCOCC1)F

Computed Properties

  • Exact Mass: 223.08087030g/mol
  • Monoisotopic Mass: 223.08087030g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 1
  • Complexity: 283
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 33

4-(3,5-difluorophenyl)tetrahydro-2H-pyran-4-carbonitrile Pricemore >>

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Additional information on 4-(3,5-difluorophenyl)tetrahydro-2H-pyran-4-carbonitrile

Recent Advances in the Study of 4-(3,5-difluorophenyl)tetrahydro-2H-pyran-4-carbonitrile (CAS: 179421-07-9)

4-(3,5-difluorophenyl)tetrahydro-2H-pyran-4-carbonitrile (CAS: 179421-07-9) is a chemically synthesized compound that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug development. This compound, characterized by its unique pyran ring structure and difluorophenyl substituents, has been the subject of various studies aimed at exploring its pharmacological properties and therapeutic potential. Recent research has focused on its role as a key intermediate in the synthesis of novel bioactive molecules, particularly in the areas of central nervous system (CNS) disorders and oncology.

One of the most notable advancements in the study of 4-(3,5-difluorophenyl)tetrahydro-2H-pyran-4-carbonitrile is its application in the development of gamma-secretase modulators (GSMs). GSMs are a class of compounds that have shown promise in the treatment of Alzheimer's disease by selectively targeting amyloid-beta (Aβ) peptide production. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit high selectivity and potency in modulating gamma-secretase activity, thereby reducing the production of toxic Aβ42 peptides without affecting other essential cellular functions. This finding opens new avenues for the development of safer and more effective Alzheimer's therapeutics.

In addition to its role in CNS drug development, 4-(3,5-difluorophenyl)tetrahydro-2H-pyran-4-carbonitrile has also been investigated for its potential in cancer therapy. A recent study in Bioorganic & Medicinal Chemistry Letters highlighted its utility as a scaffold for designing small-molecule inhibitors of protein kinases involved in tumor progression. Researchers synthesized a series of analogs and evaluated their inhibitory activity against various kinase targets, identifying several compounds with promising anti-proliferative effects in vitro. These results suggest that further optimization of this scaffold could lead to the discovery of novel anticancer agents.

The synthetic accessibility of 4-(3,5-difluorophenyl)tetrahydro-2H-pyran-4-carbonitrile has also been a focus of recent research. A 2022 publication in Organic Process Research & Development described an improved synthetic route that enhances yield and purity while reducing environmental impact. The new method employs greener solvents and catalytic conditions, aligning with the growing emphasis on sustainable chemistry in pharmaceutical manufacturing. This advancement is expected to facilitate the large-scale production of the compound for further preclinical and clinical studies.

Despite these promising developments, challenges remain in the optimization of 4-(3,5-difluorophenyl)tetrahydro-2H-pyran-4-carbonitrile-based therapeutics. Issues such as metabolic stability, bioavailability, and off-target effects need to be addressed through systematic structure-activity relationship (SAR) studies. Future research directions may include the exploration of prodrug strategies and formulation technologies to improve the pharmacokinetic properties of derivatives. Collaborative efforts between academic and industrial researchers will be crucial in translating these findings into clinically viable treatments.

In conclusion, 4-(3,5-difluorophenyl)tetrahydro-2H-pyran-4-carbonitrile (CAS: 179421-07-9) represents a versatile and pharmacologically relevant scaffold with significant potential in drug discovery. Recent studies have elucidated its applications in Alzheimer's disease and cancer therapy, while also advancing its synthetic methodology. Continued research in this area holds promise for the development of innovative therapeutics that address unmet medical needs.

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